Cas no 2227816-48-8 (methyl (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoate
• CAS No: 2227816-48-8
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 6060888
• PubChem ID: 165977379
• Update Time: 2025-09-23

methyl (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoate
• 2227816-48-8
• EN300-1740235

• Inchi： 1S/C12H12O4/c1-15-12(14)7-10(13)8-2-3-11-9(6-8)4-5-16-11/h2-6,10,13H,7H2,1H3/t10-/m1/s1
• InChI Key： QFRMDMXKEODZOX-SNVBAGLBSA-N
• SMILES： O[C@H](CC(=O)OC)C1C=CC2=C(C=CO2)C=1

Computed Properties

• Exact Mass: 220.07355886g/mol
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.7Ų

Additional information on methyl (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoate

Professional Introduction to Methyl (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoate (CAS No. 2227816-48-8)

Methyl (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoate, a compound with the chemical identifier CAS No. 2227816-48-8, has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, characterized by its intricate molecular framework, has been the subject of extensive research, particularly in the development of novel therapeutic agents.

The molecular structure of methyl (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoate consists of a hydroxypropanoate moiety linked to a benzofuran ring. This combination of functional groups imparts distinct chemical and biological properties, making it a valuable scaffold for drug discovery. The presence of the (3R) configuration indicates a specific stereochemical arrangement, which is crucial for the compound's efficacy and selectivity in biological systems.

Recent studies have highlighted the potential of this compound as a lead molecule in the synthesis of pharmacologically active agents. Its benzofuran core is a common structural motif found in various natural products and synthetic drugs, known for its ability to interact with biological targets such as enzymes and receptors. The hydroxypropanoate group further enhances its versatility, allowing for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties.

In the realm of medicinal chemistry, the synthesis of stereodefined compounds like methyl (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoate is a challenging yet rewarding endeavor. Advanced synthetic methodologies have been employed to achieve high enantioselectivity and yield, ensuring that the desired stereoisomer is obtained in sufficient quantities for further investigation. These efforts have led to the development of efficient synthetic routes that can be scaled up for industrial applications.

The biological activity of methyl (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoate has been explored in various preclinical models. Preliminary findings suggest that it exhibits promising properties as an inhibitor of certain enzymes implicated in inflammatory and metabolic disorders. The benzofuran moiety is known to exhibit anti-inflammatory effects, while the hydroxypropanoate group may contribute to its metabolic stability and bioavailability.

One of the most exciting aspects of this compound is its potential in the development of targeted therapies. By leveraging its unique structural features, researchers are investigating its interactions with specific biological targets, aiming to develop drugs that are both effective and well-tolerated. The stereochemical purity of methyl (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoate is particularly important in this context, as it ensures that the compound behaves predictably in biological systems.

The pharmaceutical industry has shown great interest in compounds with similar structural motifs due to their potential therapeutic applications. The benzofuran scaffold is widely recognized for its role in various drug classes, including those used to treat neurological disorders, cardiovascular diseases, and cancer. The hydroxypropanoate group adds an additional layer of complexity, enabling further derivatization to create a diverse library of compounds for screening and development.

As research continues to uncover new applications for methyl (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoate, it is likely that this compound will play a significant role in the next generation of pharmaceuticals. Its unique combination of structural features and biological activities makes it a promising candidate for further investigation, both in academic research settings and industrial drug development programs.

The synthesis and characterization of this compound have also contributed to our understanding of stereochemistry in drug design. The precise control over stereochemical outcomes is essential for developing drugs that are effective and safe. The methodologies developed for synthesizing methyl (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoate serve as valuable tools for future research in this area.

In conclusion, methyl (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoate represents a significant advancement in pharmaceutical chemistry. Its unique structure, combined with promising biological activities, positions it as a valuable asset in the search for new therapeutic agents. As research progresses, this compound is expected to contribute significantly to our understanding of drug design and development.